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Compound of Interest

Compound Name: MS31

Cat. No.: B1193136 Get Quote

Disclaimer: The following information pertains to the product identified as MS-310. The term

"MS31" is not a standardized chemical identifier. Users must verify the identity of their

substance and consult their institution's Environmental Health and Safety (EHS) department for

specific disposal guidance. All procedures must be conducted in accordance with local, state,

and federal regulations.

This document provides essential safety and logistical information for the proper handling and

disposal of MS-310, a liquid product containing sulfonic acids. The intended audience includes

researchers, scientists, and drug development professionals.

Quantitative Data Summary
The following table summarizes the key quantitative data for MS-310, based on its Safety Data

Sheet (SDS).
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Property Value

Physical State Liquid

Appearance Clear, Light yellow to Amber

Odor Mild

Flash Point > 200 °F (> 93.3 °C) closed cup

Hazardous Ingredient
Sulfonic acids, C14-16-alkane hydroxy and C14-

16- alkene, sodium salts

CAS No. 68439-57-6

Weight % of Ingredient 5 - 10%

Experimental Protocol: Laboratory-Scale Disposal
of MS-310
This protocol outlines a safe procedure for the disposal of small quantities of MS-310 typically

found in a laboratory setting.

Materials:

Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves (e.g.,

nitrile), lab coat.

Chemical fume hood.

Non-combustible absorbent material (e.g., sand, vermiculite, or commercial absorbent pads).

Sealable, chemical-resistant waste container (e.g., a high-density polyethylene (HDPE)

bottle or drum).

Hazardous waste labels.

Procedure:

Preparation and PPE:
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Ensure all work is performed in a well-ventilated area, preferably within a chemical fume

hood.[1]

Don appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

Waste Containment:

If dealing with a spill, contain the liquid using a non-combustible absorbent material.[1]

For unused or waste MS-310, prepare a designated, properly labeled, and sealable

chemical-resistant waste container.

Absorption of Liquid Waste:

Slowly pour the liquid MS-310 onto a bed of non-combustible absorbent material within the

designated waste container.

Alternatively, place absorbent pads into the liquid to soak it up.

Do not overfill the container; leave sufficient headspace.

Container Sealing and Labeling:

Securely seal the waste container.

Affix a hazardous waste label to the container. The label should include:

The words "Hazardous Waste."

The full chemical name of the contents (e.g., "Waste MS-310 (contains Sulfonic acids,

C14-16-alkane hydroxy and C14-16- alkene, sodium salts)").

The date of accumulation.

The associated hazards (e.g., "Skin Irritant," "Eye Irritant").

Storage and Disposal:

Store the sealed and labeled waste container in a designated satellite accumulation area.
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Arrange for pickup and disposal by your institution's certified hazardous waste

management service.

Do not dispose of MS-310 down the drain or in regular trash.[2]

Decontamination:

Wipe down any contaminated surfaces with soap and water.

Dispose of any contaminated cleaning materials (e.g., paper towels) in the hazardous

waste container.

Personal Hygiene:

Wash hands thoroughly with soap and water after handling the material.[1]

MS-310 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MS-310.
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End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of MS-310.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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